![molecular formula C24H24Cl2N2O B8115059 mitoTracker Orange CAS No. 199116-50-2](/img/structure/B8115059.png)
mitoTracker Orange
Overview
Description
MitoTracker Orange is an organic chloride salt. It has a role as a fluorochrome. It contains a tetramethylchloromethylrosamine.
Scientific Research Applications
1. Influence on Mitochondrial Membrane Potential and Oxidants
MitoTracker Orange, a fluorescent mitochondrial marker, has been extensively used in scientific research to study the impact of alterations in mitochondrial membrane potential and oxidant stress in mitochondria within cultured neurons and astrocytes. It is sensitive to changes in the mitochondrial membrane potential and can be influenced by increased oxidant burden. However, its use as a marker of mitochondrial dynamics in healthy cultures is limited due to these sensitivities (Buckman et al., 2001).
2. Evaluation in Ischemia-Reperfusion Injury
In a study on the protective effects of isolated mitochondria infusion against hepatic ischemia/reperfusion injury in rats, this compound was used to assess mitochondrial membrane potential. The study highlighted that while MitoTracker dyes accumulate electrophoretically into mitochondria, they remain retained even after the loss of membrane potential, thus suggesting careful interpretation of results when using this compound (Kholmukhamedov et al., 2013).
3. Monitoring Intracellular Reactive Oxygen Species
This compound has been used in research for real-time monitoring of intracellular reactive oxygen species (ROS). This application is particularly important in studies focusing on the role of ROS in cellular processes and disease mechanisms. The dye has been shown to be effective in detecting primarily superoxide in cells (Kweon et al., 2001).
4. Assessing Mitochondrial Mass in Immune Cells
The dye has been employed in studies to assess mitochondrial mass in T cells using flow cytometry, providing insights into mitochondrial content and its relation to cell functionality. This application demonstrates the versatility of this compound in different cell types and research contexts (Clutton et al., 2018).
5. Analysis in Neurological Disease Models
This compound has also been used in the analysis of mitochondrial free radicals in various models of neurological diseases. This highlights its application in understanding the roles of mitochondria in neurodegeneration and other related pathologies (Kim et al., 2002).
properties
IUPAC Name |
[9-[4-(chloromethyl)phenyl]-6-(dimethylamino)xanthen-3-ylidene]-dimethylazanium;chloride | |
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InChI |
InChI=1S/C24H24ClN2O.ClH/c1-26(2)18-9-11-20-22(13-18)28-23-14-19(27(3)4)10-12-21(23)24(20)17-7-5-16(15-25)6-8-17;/h5-14H,15H2,1-4H3;1H/q+1;/p-1 | |
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InChI Key |
FZTMEYOUQQFBJR-UHFFFAOYSA-M | |
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Canonical SMILES |
CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=CC=C(C=C4)CCl.[Cl-] | |
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Molecular Formula |
C24H24Cl2N2O | |
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Molecular Weight |
427.4 g/mol | |
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CAS RN |
199116-50-2 | |
Record name | Xanthylium, 9-[4-(chloromethyl)phenyl]-3,6-bis(dimethylamino)-, chloride (1:1) | |
Source | CAS Common Chemistry | |
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